Cas no 1090721-88-2 (1-(2-chloropyridine-3-carbonyl)-4-cyclopropanecarbonylpiperazine)

• Product Name: 1-(2-chloropyridine-3-carbonyl)-4-cyclopropanecarbonylpiperazine
• CAS No: 1090721-88-2
• MF: C₁₄H₁₆ClN₃O₂
• MW: 293.748742103577
• CID: 5886792
• PubChem ID: 32651712
• Update Time: 2025-10-15

1-(2-chloropyridine-3-carbonyl)-4-cyclopropanecarbonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloropyridine-3-carbonyl)-4-cyclopropanecarbonylpiperazine
• AKOS008933880
• [4-(2-chloropyridine-3-carbonyl)piperazin-1-yl]-cyclopropylmethanone
• EN300-17952977
• Z32845710
• 1090721-88-2

• Inchi： 1S/C14H16ClN3O2/c15-12-11(2-1-5-16-12)14(20)18-8-6-17(7-9-18)13(19)10-3-4-10/h1-2,5,10H,3-4,6-9H2
• InChI Key： QWRBGEVQXSOHNZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(N1CCN(CC1)C(C1CC1)=O)=O

Computed Properties

• Exact Mass: 293.0931045g/mol
• Monoisotopic Mass: 293.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 1-(2-chloropyridine-3-carbonyl)-4-cyclopropanecarbonylpiperazine

1-(2-Chloropyridine-3-carbonyl)-4-cyclopropanecarbonylpiperazine: An Overview of a Promising Compound (CAS No. 1090721-88-2)

1-(2-Chloropyridine-3-carbonyl)-4-cyclopropanecarbonylpiperazine (CAS No. 1090721-88-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of 1-(2-chloropyridine-3-carbonyl)-4-cyclopropanecarbonylpiperazine.

The chemical structure of 1-(2-chloropyridine-3-carbonyl)-4-cyclopropanecarbonylpiperazine is defined by its piperazine core, which is functionalized with a 2-chloropyridine-3-carbonyl group and a cyclopropanecarbonyl group. The piperazine ring is a common scaffold in many bioactive compounds due to its ability to form hydrogen bonds and its flexibility in accommodating various substituents. The 2-chloropyridine-3-carbonyl moiety imparts additional hydrophobicity and aromatic character, while the cyclopropanecarbonyl group introduces steric constraints that can influence the compound's pharmacokinetic properties.

The synthesis of 1-(2-chloropyridine-3-carbonyl)-4-cyclopropanecarbonylpiperazine typically involves multi-step reactions, including the formation of the piperazine core, the introduction of the 2-chloropyridine-3-carbonyl group, and the attachment of the cyclopropanecarbonyl moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, one study published in Organic Letters reported a one-pot synthesis method that significantly reduced the number of purification steps and improved overall yield.

In terms of biological activities, 1-(2-chloropyridine-3-carbonyl)-4-cyclopropanecarbonylpiperazine has been investigated for its potential as an inhibitor of various enzymes and receptors. One notable application is its use as an inhibitor of phosphodiesterase (PDE) enzymes, which play crucial roles in regulating intracellular cyclic nucleotide levels. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 1-(2-chloropyridine-3-carbonyl)-4-cyclopropanecarbonylpiperazine exhibits potent PDE4 inhibitory activity, making it a promising candidate for treating inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and asthma.

Beyond PDE inhibition, 1-(2-chloropyridine-3-carbonyl)-4-cyclopropanecarbonylpiperazine has also shown activity against other targets. Research published in The Journal of Medicinal Chemistry reported that this compound can modulate G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. Specifically, it was found to act as an agonist for the serotonin 5-HT₇ receptor, which has implications for treating neurological disorders such as depression and anxiety.

The pharmacokinetic properties of 1-(2-chloropyridine-3-carbonyl)-4-cyclopropanecarbonylpiperazine have been extensively studied to optimize its therapeutic potential. One key aspect is its oral bioavailability, which is influenced by factors such as lipophilicity and metabolic stability. A study published in evaluated the pharmacokinetics of this compound in rodents and found that it exhibited favorable absorption and distribution profiles. Additionally, the compound showed low clearance rates and a long half-life, suggesting that it could be administered less frequently while maintaining therapeutic efficacy.

Clinical trials are currently underway to assess the safety and efficacy of 1-(2-chloropyridine-3-carbonyl)-4-cyclopropanecarbonylpiperazine. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In conclusion, 1-(2-chloropyridine-3-carbonyl)-4-cyclopropanecarbonylpiperazine (CAS No. 1090721-88-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for addressing unmet medical needs.